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Compound of Interest

Compound Name: Lead dioxide

Cat. No.: B074372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on lead dioxide (PbO₂), a

compound with significant applications in electrochemistry and various industrial processes.

This document outlines its chemical identity, detailed safety information, and established

experimental protocols for its synthesis and handling.

Chemical Identification
Chemical Name: Lead(IV) oxide

Common Names: Lead dioxide, Plumbic oxide, Plattnerite

CAS Number: 1309-60-0[1][2][3][4][5]

Chemical Formula: PbO₂[1][2]

Molecular Weight: 239.20 g/mol [2][4]

Safety Data Sheet Summary
The following tables summarize the critical safety and physical property data for lead dioxide,

compiled from various safety data sheets.

Physical and Chemical Properties
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Property Value Source

Appearance Dark-brown, black powder [1]

Odor Odorless [6]

Density 9.38 g/cm³ [1]

Melting Point 290 °C (decomposes) [1][7]

Solubility
Insoluble in water and alcohol;

Soluble in acetic acid
[1][6][7]

Stability

Stable under normal

conditions. Decomposes upon

heating.

[1][7]

Hazard Identification and GHS Classification
Hazard Class GHS Category Hazard Statement

Oxidizing Solids 2/3
H272: May intensify fire;

oxidizer[6][8][9]

Acute Toxicity (Oral, Inhalation) 4
H302 + H332: Harmful if

swallowed or if inhaled[6][8][9]

Carcinogenicity 1B H350: May cause cancer[6]

Reproductive Toxicity 1A

H360/H360D/H360Df: May

damage fertility or the unborn

child[6][8][9][10]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[8][9][10]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic

life[8][9]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects[8][9]

[10]
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Exposure Controls and Personal Protection
Control Parameter Limit Source

ACGIH TLV-TWA 0.05 mg/m³ [11]

NIOSH REL-TWA 0.05 mg/m³ [11]

OSHA PEL-TWA 0.05 mg/m³ [11]

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood.[6][12]

Emergency eyewash stations and safety showers should be readily available.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.[9][11]

Skin Protection: Chemical-resistant gloves (e.g., neoprene, nitrile rubber) and protective

clothing.[9][11]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should

be worn.[11]

Experimental Protocols
Detailed methodologies for the synthesis and handling of lead dioxide are provided below.

Chemical Synthesis of Lead Dioxide
This protocol describes the synthesis of lead dioxide from lead(II) acetate and calcium

hypochlorite.

Materials:

Lead(II) acetate trihydrate

Sodium hydroxide

Calcium hypochlorite (bleaching powder)
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30% Nitric acid

Deionized water

Procedure:

Dissolve 23.75 g of lead(II) acetate trihydrate in 50 mL of ice-cold deionized water in a flask.

In a separate beaker, dissolve 6.25 g of sodium hydroxide in a minimal amount of water

(approximately 25 mL) and cool the solution.

Slowly add the cooled sodium hydroxide solution to the lead acetate solution while stirring to

precipitate lead hydroxide.

Prepare a slurry of calcium hypochlorite (bleaching powder) in water and add it to the lead

hydroxide suspension to oxidize the lead(II) to lead(IV) oxide.

After the reaction, allow the precipitate to settle and decant the supernatant. Wash the

precipitate several times with deionized water.

Add 62.5 mL of 30% nitric acid to the precipitate to dissolve any unreacted lead hydroxide

and other impurities.

Boil the mixture for approximately 10 minutes.

Filter the resulting dark brown lead dioxide precipitate, wash it thoroughly with deionized

water, and dry it.

Electrochemical Deposition of Lead Dioxide
This protocol details the anodic deposition of lead dioxide from a lead nitrate bath. This

method is commonly used for creating PbO₂ coatings on various substrates.

Materials and Equipment:

Lead nitrate (Pb(NO₃)₂)

Copper nitrate (Cu(NO₃)₂)
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Nitric acid (HNO₃)

Substrate for deposition (e.g., titanium, graphite)

Copper cathodes

Power supply (for galvanostatic or potentiostatic deposition)

Electrochemical cell

Procedure:

Bath Preparation: Prepare an aqueous solution of lead nitrate (200-800 g/L). Add a few

grams per liter of copper nitrate to prevent lead deposition at the cathode. Adjust the nitric

acid concentration to approximately 8 g/L.[10]

Substrate Preparation: Sandblast the substrate to clean and roughen the surface, which

improves the adhesion of the deposited lead dioxide.[1]

Electrochemical Setup: Place the prepared substrate as the anode in the electrochemical

cell. Arrange copper cathodes around the substrate. The distance between the anode and

cathodes can be on the order of an inch or two.[10]

Deposition:

Heat the bath to a temperature between 40 and 80 °C.[10]

Apply an anodic current density in the range of 10 to 100 mA/cm².[10]

Alternatively, for deposition on a pure lead anode in dilute sulfuric acid, apply an anodic

potential of about +1.5 V at room temperature.[1]

Post-Deposition Treatment: After deposition, rinse the coated substrate with deionized water

and dry it.

Diagrams
The following diagrams illustrate key experimental workflows.
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Chemical Synthesis Workflow
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Prepare Lead Nitrate
Electrolytic Bath
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Use in Designated Area
with Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Sealed Container

Store in Tightly Closed,
Labeled Container

Segregate from
Incompatible Materials

Label Waste Container
'Hazardous Waste'

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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